2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide

• IUPAC Name: 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-(2,4,5-trichlorophenyl)acetamide
• InChI: InChI=1S/C11H9Cl3N2OS2/c12-6-3-8(14)9(4-7(6)13)16-10(17)5-19-11-15-1-2-18-11/h3-4H,1-2,5H2,(H,16,17)
• InChI Key: PVSVLYTYZANVKG-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)SCC(=O)NC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C11H9Cl3N2OS2
• Molecular Weight: 355.7 g/mol

Description

2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide, also known as DTTAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. In

Mechanism of Action

The mechanism of action of 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide is not fully understood, but studies suggest that it may act by inhibiting enzymes involved in cancer cell growth and inflammation. 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide has also been shown to disrupt bacterial cell membranes, leading to cell death.
Biochemical and Physiological Effects:
2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the reduction of pro-inflammatory cytokines, and the inhibition of bacterial growth. 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide has also been shown to have low toxicity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide in lab experiments is its potential therapeutic properties, which may lead to the development of new drugs. However, one limitation is the lack of understanding of its mechanism of action, which may hinder further research.

Future Directions

There are several future directions for research on 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide, including the investigation of its potential for use in combination therapy with other anti-cancer agents, the exploration of its mechanism of action, and the development of more efficient synthesis methods. Additionally, further research is needed to determine the safety and efficacy of 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide in humans.
In conclusion, 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide is a chemical compound with potential therapeutic properties that has gained attention in scientific research. While its mechanism of action is not fully understood, studies have shown its potential as an anti-cancer, anti-inflammatory, and anti-bacterial agent. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide is a multi-step process that involves the reaction of 2-aminothiazole with 2,4,5-trichlorophenylacetyl chloride in the presence of a base. The resulting intermediate is then reacted with thiourea to form 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide. The purity of the compound can be improved through recrystallization and column chromatography.

Scientific Research Applications

2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide has shown promise in various scientific research applications, including as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. Studies have shown that 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide can inhibit the growth of cancer cells in vitro and in vivo, and can also reduce inflammation in animal models. 2-(4,5-dihydro-1,3-thiazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide has also demonstrated antibacterial activity against gram-positive bacteria.